Cas no 2229156-98-1 ({2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol
• CAS No: 2229156-98-1
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6479003
• PubChem ID: 165626593
• Update Time: 2025-10-12

{2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol
• EN300-1779280
• {2,2-dimethyl-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}methanol
• 2229156-98-1

• Inchi： 1S/C13H22N2O/c1-10(2)7-15-6-5-11(14-15)13(9-16)8-12(13,3)4/h5-6,10,16H,7-9H2,1-4H3
• InChI Key： JZLFXHJMRCNDFS-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CN(CC(C)C)N=2)CC1(C)C

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol

Comprehensive Overview of {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol (CAS No. 2229156-98-1)

The compound {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol (CAS No. 2229156-98-1) is a structurally unique molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a pyrazole ring with a cyclopropyl moiety and a methanol functional group. This combination of features makes it a promising candidate for various applications, particularly in drug discovery and material science.

One of the most intriguing aspects of {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol is its potential role in the development of novel therapeutic agents. Researchers have been exploring its interactions with biological targets, given the presence of the pyrazole ring, a common pharmacophore in many FDA-approved drugs. The cyclopropyl group, known for its ability to enhance metabolic stability, further adds to the compound's appeal in medicinal chemistry. Recent studies have highlighted its potential in addressing inflammatory diseases and neurological disorders, topics that are currently trending in scientific literature and public health discussions.

From a synthetic chemistry perspective, the preparation of {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol involves sophisticated methodologies, including cycloaddition reactions and functional group transformations. These processes are often optimized for yield and purity, as the compound's structural complexity demands precise control over reaction conditions. The growing demand for high-purity intermediates in pharmaceutical manufacturing has further driven interest in this compound, as it serves as a valuable building block for more complex molecules.

In addition to its pharmaceutical applications, {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol has also found use in material science. Its unique steric and electronic properties make it a candidate for designing advanced polymers and catalysts. For instance, its incorporation into polymer matrices can enhance thermal stability and mechanical strength, addressing key challenges in industries such as aerospace and electronics. This dual applicability in both life sciences and material engineering underscores the compound's versatility.

Environmental and safety considerations are also critical when working with {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure workplace safety. Researchers and manufacturers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental footprint of synthetic processes involving this compound. This aligns with the broader industry trend toward sustainable chemical production, a topic that resonates strongly with today's environmentally conscious stakeholders.

The commercial availability of {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol has expanded in recent years, driven by its growing applications. Suppliers often provide detailed analytical data, including NMR and HPLC profiles, to ensure quality and consistency. This transparency is crucial for researchers who rely on reproducible results in their experiments. Furthermore, the compound's CAS No. 2229156-98-1 serves as a unique identifier, facilitating easy retrieval of relevant scientific literature and regulatory information.

Looking ahead, the future of {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol appears promising. Ongoing research is likely to uncover new applications, particularly in emerging fields such as bioconjugation and targeted drug delivery. Its structural features make it an attractive scaffold for designing next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both chemistry and biotechnology.

In summary, {2,2-dimethyl-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}methanol (CAS No. 2229156-98-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with its structural complexity, make it a subject of enduring interest. Whether in the context of drug discovery, polymer engineering, or sustainable chemistry, this compound exemplifies the innovative spirit driving modern scientific progress.